Cas no 5421-11-4 (1,3-Dioxane,5-ethyl-2-methyl-2,4-dipropyl-)

• Product name: 1,3-Dioxane,5-ethyl-2-methyl-2,4-dipropyl-
• CAS No: 5421-11-4
• MF: C₁₃H₂₆O₂
• MW: 214.34434
• CID: 385975
• PubChem ID: 221686

1,3-Dioxane,5-ethyl-2-methyl-2,4-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,5-ethyl-2-methyl-2,4-dipropyl-
• NSC6641; AC1L5ANA; AC1Q705A; CTK5A0006; NSC-6641; AR-1G8046; AG-J-44463; 1,3-Dioxane,5-ethyl-2-methyl-2,4-dipropyl-;
• NSC6641
• 5-ethyl-2-methyl-2,4-dipropyl-1,3-dioxane
• NSC-6641
• 5421-11-4
• DTXSID10278213

• Inchi： InChI=1S/C13H26O2/c1-5-8-12-11(7-3)10-14-13(4,15-12)9-6-2/h11-12H,5-10H2,1-4H3
• InChI Key： KJLVTHKXCCMXCM-UHFFFAOYSA-N
• SMILES： CCCC1C(COC(O1)(C)CCC)CC

Computed Properties

• Exact Mass: 214.19338
• Monoisotopic Mass: 214.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 3.8

Experimental Properties

• Density: 0.848
• Boiling Point: 242.1°Cat760mmHg
• Flash Point: 93.1°C
• Refractive Index: 1.416
• PSA: 18.46
• LogP: 3.74440